2-azido-N-(2,5-dimethoxyphenyl)acetamide
Overview
Description
“2-azido-N-(2,5-dimethoxyphenyl)acetamide” is a chemical compound that belongs to the class of azides. It has a molecular formula of C10H12N4O3 and a molecular weight of 236.23 . It is used as a biochemical for proteomics research .
Synthesis Analysis
The synthesis of “2-azido-N-(2,5-dimethoxyphenyl)acetamide” involves the reaction of 2–Chloro-N-(4-nitrophenyl)acetamide (0.006 mol) and sodium azide (0.0085 mol) dissolved in a mixture of ethanol/water (70:30, v:v) then refluxed for 24 h at 80 °C. After cooling, the title compound precipitates and is filtered off, dried, and recrystallized from ethanol, yielding 77% .Molecular Structure Analysis
The molecular structure of “2-azido-N-(2,5-dimethoxyphenyl)acetamide” is complex. It includes various atoms such as carbon, hydrogen, nitrogen, and oxygen . The exact atomic coordinates and displacement parameters can be found in the referenced paper .Scientific Research Applications
Click Chemistry and Bioconjugation
2-azido-N-(2,5-dimethoxyphenyl)acetamide: serves as an excellent candidate for click chemistry reactions. Its azide group can participate in copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling efficient bioconjugation. Researchers often use this compound to label biomolecules, such as proteins, peptides, and nucleic acids, for imaging, drug delivery, and proteomics studies .
Fluorescence Tagging
Dansyl azide, a derivative of 2-azido-N-(2,5-dimethoxyphenyl)acetamide , acts as a selective fluorescence tagging probe. Researchers employ it in click chemistry reactions to monitor specific compounds, including drugs like rasagiline, in pharmacokinetic studies .
Synthesis of Heterocycles
Organic azides play a crucial role in synthesizing heterocyclic compounds. In the case of 2-azido-N-(2,5-dimethoxyphenyl)acetamide, it contributes to the formation of various heterocycles, such as:
- Oxazoles, Thiazoles, and Oxazines : These compounds find applications in medicinal chemistry, materials science, and agrochemicals .
Nitrogen Removal
Catalytic perrhenate can thermally remove nitrogen from both cyclic and acyclic α-azido ketones, including 2-azido-N-(2,5-dimethoxyphenyl)acetamide . This process leads to the formation of 2-(acetylamino)-2-alken-1-ones, which have diverse applications .
properties
IUPAC Name |
2-azido-N-(2,5-dimethoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O3/c1-16-7-3-4-9(17-2)8(5-7)13-10(15)6-12-14-11/h3-5H,6H2,1-2H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIGWNXAEOANSID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-(2,5-dimethoxyphenyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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